Cas no 2764000-25-9 (3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid)

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene core functionalized with a pyridinyl group and a prop-2-en-1-yloxycarbonylamino moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and materials science. The presence of both carboxylic acid and pyridine functionalities enhances its potential as a building block for metal-organic frameworks (MOFs) or coordination polymers. The allyloxycarbonyl group offers additional reactivity for further derivatization, making it valuable for click chemistry or polymer synthesis. Its balanced polarity and structural rigidity contribute to favorable solubility and stability in organic solvents, facilitating its use in complex synthetic pathways.
3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid structure
2764000-25-9 structure
Product Name:3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
CAS No:2764000-25-9
MF:C14H12N2O4S
MW:304.321082115173
CID:6340450
PubChem ID:165983073
Update Time:2025-10-20

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37343180
    • 2764000-25-9
    • 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
    • 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
    • Inchi: 1S/C14H12N2O4S/c1-2-7-20-14(19)16-10-8-11(21-12(10)13(17)18)9-3-5-15-6-4-9/h2-6,8H,1,7H2,(H,16,19)(H,17,18)
    • InChI Key: MHILLVBGLCZVJT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C=C1C1C=CN=CC=1)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 304.05177804g/mol
  • Monoisotopic Mass: 304.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 117Ų

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37343180-0.05g
3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
2764000-25-9 95.0%
0.05g
$839.0 2025-03-18
Enamine
EN300-37343180-0.1g
3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
2764000-25-9 95.0%
0.1g
$879.0 2025-03-18
Enamine
EN300-37343180-0.25g
3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
2764000-25-9 95.0%
0.25g
$920.0 2025-03-18
Enamine
EN300-37343180-0.5g
3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
2764000-25-9 95.0%
0.5g
$959.0 2025-03-18
Enamine
EN300-37343180-1.0g
3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
2764000-25-9 95.0%
1.0g
$999.0 2025-03-18
Enamine
EN300-37343180-2.5g
3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
2764000-25-9 95.0%
2.5g
$1959.0 2025-03-18
Enamine
EN300-37343180-5.0g
3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
2764000-25-9 95.0%
5.0g
$2900.0 2025-03-18
Enamine
EN300-37343180-10.0g
3-{[(prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid
2764000-25-9 95.0%
10.0g
$4299.0 2025-03-18

Additional information on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid

Recent Advances in the Study of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid (CAS: 2764000-25-9)

The compound 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid (CAS: 2764000-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of this compound, which combines a thiophene core with a pyridinyl substituent and a prop-2-en-1-yloxy carbonylamino group. These structural elements contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated that 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid exhibits notable activity against specific enzyme systems and cellular pathways. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and proliferative diseases. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting these conditions.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Preliminary data indicate favorable absorption and distribution profiles, although challenges related to metabolism and excretion remain to be addressed. Researchers are also exploring structural modifications to enhance its bioavailability and reduce potential off-target effects.

In conclusion, the compound 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5-(pyridin-4-yl)thiophene-2-carboxylic acid represents a promising area of research in medicinal chemistry. Its unique structural attributes and biological activities warrant further exploration, particularly in the context of drug discovery and development. Continued efforts to elucidate its mechanism of action and optimize its therapeutic potential are expected to yield valuable insights for the field.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司